4-(2-Bromoacetyl)benzonitrile
Overview
Description
4-(2-Bromoacetyl)benzonitrile is a chemical compound that has been studied in the context of its synthesis and its applications in various chemical reactions. It serves as a precursor or a ligand in the formation of complex compounds and has notable applications in medicinal and materials chemistry.
Synthesis Analysis
- The compound 4-(2-bromoacetyl)benzonitrile is synthesized through a reaction with other chemicals, such as 2-benzoylpyridine thiosemicarbazone, to produce tridentate NNN ligands. These ligands then form complexes with metals like cobalt(II) (Bera et al., 2021).
Molecular Structure Analysis
- The molecular structure of compounds derived from 4-(2-bromoacetyl)benzonitrile is often determined using techniques like X-ray crystallography, spectroscopy (1H NMR, IR, UV-Visible, and fluorescence), and density functional theory (DFT) calculations. These methods help elucidate the geometry and electronic structure of the compound and its derivatives (Bera et al., 2021).
Chemical Reactions and Properties
- 4-(2-Bromoacetyl)benzonitrile is involved in the formation of complex compounds. Its reaction with cobalt(II) perchlorate salt in acetonitrile methanol solution forms a complex with potential anticancer activity against human monocytic cells (Bera et al., 2021).
Physical Properties Analysis
- The physical properties of derivatives of 4-(2-bromoacetyl)benzonitrile, such as solubility, melting point, and crystalline structure, are typically studied using methods like differential scanning calorimetry (DSC) and powder X-ray diffraction (PXRD). These properties are crucial for understanding the stability and applicability of the compound in different environments.
Chemical Properties Analysis
- The chemical properties, including reactivity, bonding characteristics, and energy levels (HOMO-LUMO gap), are investigated using spectroscopic methods and computational techniques like DFT. These studies provide insights into the electron distribution, potential sites for chemical interaction, and the overall stability of the compound and its complexes (Bera et al., 2021).
Scientific Research Applications
Cytotoxic Effects in Medicine : Benzonitrile herbicides, including bromoxynil and others, have shown significant cytotoxic effects on human liver and kidney cells. This indicates potential applications and risks in medical and environmental contexts (Lovecká et al., 2015).
Chemical Synthesis and Pharmaceuticals : Benzonitrile frameworks, assembled using a NHC-catalyzed benzannulation protocol, are useful in synthesizing natural products, pharmaceuticals, and agrochemicals. This suggests its application in drug design and agricultural chemistry (Jia & Wang, 2016).
Battery Technology : In the field of energy storage, 4-(Trifluoromethyl)-benzonitrile enhances the cyclic stability and capacity retention in lithium-ion batteries, suggesting its application in improving high-voltage battery performance (Huang et al., 2014).
Environmental Studies : Studies on microbial degradation of benzonitrile herbicides like dichlobenil and bromoxynil in soil and subsurface environments have revealed insights into degradation pathways and the persistence of metabolites. This has implications for environmental monitoring and bioremediation strategies (Holtze et al., 2008).
Corrosion Inhibition : In materials science, benzonitriles have been identified as effective corrosion inhibitors for mild steel in acidic mediums, indicating their potential application in industrial maintenance and preservation (Chaouiki et al., 2018).
Cancer Research : In cancer research, a new family of iron(II)-cyclopentadienyl compounds, which includes benzonitrile derivatives, shows strong activity against colorectal and triple negative breast cancer cells, highlighting their potential in developing anticancer drugs (Pilon et al., 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 4-(2-Bromoacetyl)benzonitrile is Glycogen Synthase Kinase 3 (GSK-3) . GSK-3 is a serine/threonine protein kinase that plays a crucial role in numerous cellular processes, including metabolism, cell cycle, and gene expression .
Mode of Action
4-(2-Bromoacetyl)benzonitrile exhibits its action by irreversibly inhibiting the activity of GSK-3 . The compound binds to the active site of the kinase, thereby preventing the phosphorylation of its substrates .
Biochemical Pathways
The inhibition of GSK-3 by 4-(2-Bromoacetyl)benzonitrile affects various biochemical pathways. One of the key pathways is the Wnt signaling pathway, which is involved in cell proliferation and differentiation . By inhibiting GSK-3, the compound prevents the degradation of β-catenin, a crucial component of the Wnt pathway, leading to the activation of Wnt-responsive genes .
Result of Action
The molecular and cellular effects of 4-(2-Bromoacetyl)benzonitrile’s action primarily involve changes in cell signaling due to the inhibition of GSK-3 . This can lead to alterations in cell proliferation and differentiation, potentially influencing various biological processes and disease states .
properties
IUPAC Name |
4-(2-bromoacetyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJANCPRIUMHGJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00173920 | |
Record name | Benzonitrile, 4-(bromoacetyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00173920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20099-89-2 | |
Record name | 4-Cyanophenacyl bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20099-89-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Bromoacetyl)benzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020099892 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 20099-89-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157569 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzonitrile, 4-(bromoacetyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00173920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(bromoacetyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.120.607 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(BROMOACETYL)BENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E6T2NP32GC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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